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Compound of Interest

Compound Name:
N-(4-Bromo-2-

nitrophenyl)acetamide

Cat. No.: B182543 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N-(4-Bromo-2-
nitrophenyl)acetamide. The following procedures are designed to ensure the safe and

effective use of this compound in a laboratory setting.

Hazard Identification and Classification
N-(4-Bromo-2-nitrophenyl)acetamide is classified as hazardous. It is harmful if swallowed

and may cause an allergic skin reaction.[1][2] All personnel should be thoroughly familiar with

the hazards before handling this chemical.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-(4-Bromo-2-
nitrophenyl)acetamide is provided in the table below.
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Property Value

Molecular Formula C8H7BrN2O3

Molecular Weight 259.06 g/mol [1]

CAS Number 881-50-5[1]

Melting Point 102-104 °C[3]

Boiling Point 416.8 °C at 760 mmHg[3][4]

Appearance Off-white to slight yellow solid[3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling N-(4-bromo-2-nitrophenyl)acetamide.

Equipment Specification

Eye Protection

Chemical safety goggles or a face shield that

meets OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[5]

Hand Protection

Compatible chemical-resistant gloves.[6] Gloves

should be inspected before use and removed

using the proper technique to avoid skin contact.

[6]

Skin and Body Protection
A lab coat, protective clothing, and protective

boots if the situation requires it.[6]

Respiratory Protection

A government-approved respirator should be

used.[6] Work should be conducted in a well-

ventilated area or with a local exhaust system.

[6]

Standard Handling Protocol
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Adherence to a strict handling protocol is crucial for the safe use of N-(4-Bromo-2-
nitrophenyl)acetamide. The following workflow outlines the key steps from preparation to

disposal.
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Standard Handling Workflow for N-(4-Bromo-2-nitrophenyl)acetamide

Preparation

Handling

Post-Handling & Cleanup

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a well-ventilated work area

Weigh the required amount of the compound

Proceed when ready

Use in the experimental procedure

Decontaminate work surfaces

After experiment

Remove PPE correctly

Wash hands thoroughly

Dispose of waste in a designated, labeled container

After cleanup

Follow institutional and local regulations for chemical waste disposal

Click to download full resolution via product page

Caption: Standard operating procedure for handling N-(4-Bromo-2-nitrophenyl)acetamide.
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First Aid Measures
In the event of exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6][7]

Skin Contact

Immediately wash the skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[6] Seek

medical attention if irritation or a rash occurs.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[5] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes

and get immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[7] Rinse the mouth

with water.[2] Never give anything by mouth to

an unconscious person.[2] Call a poison center

or doctor immediately.

Chemical Spill Management
In the event of a chemical spill, it is critical to follow a clear and immediate action plan to ensure

the safety of all laboratory personnel and to contain the spill effectively.
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Chemical Spill Response Workflow

Immediate Actions

Containment & Cleanup

Follow-Up

Alert personnel in the immediate area

Evacuate the area if necessary

Wear appropriate PPE

Once safe to proceed

Contain the spill with absorbent material

Wipe dry, place in a sealed bag for disposal

Ventilate the area

Wash the spill site after material pickup is complete

Dispose of waste according to regulations

After cleanup

Report the incident to the appropriate personnel

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill.
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Storage and Disposal
Storage: Store in a dry, well-ventilated place with the container tightly closed.[6][7] Keep away

from incompatible materials such as acids, acid chlorides, and reducing agents.[7]

Disposal: Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[6] Contaminated packaging should be treated as the chemical itself

and disposed of accordingly.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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